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Compound of Interest

Ethyl 2-(4-Fluorophenyl)-4-
Compound Name:
methylthiazole-5-carboxylate

cat. No.: B1312530

In-Depth Technical Guide: Ethyl 2-(4-
Fluorophenyl)-4-methylthiazole-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-(4-Fluorophenyl)-4-
methylthiazole-5-carboxylate, a heterocyclic compound of interest in medicinal chemistry and
drug discovery. This document details its chemical identifiers, a plausible synthetic route based
on established methodologies, and a discussion of the potential biological significance of this
class of compounds.

Core Data and Identifiers

A summary of the key chemical identifiers for Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-
carboxylate is presented below.
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Identifier Value
CAS Number 317319-17-8[1][2]
ethyl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-
IUPAC Name ¥ 2:{ pheny) Y
carboxylate[1]
Molecular Formula C13H12FNO2S[1]
Molecular Weight 279.3 g/mol
Canonical SMILES CCOC(=0)C1=C(C)N=C(S1)C2=CC=C(F)C=C2
InChl=1S/C13H12FNO2S/c1-3-17-13(16)11-
InChl 8(2)15-12(18-11)9-4-6-10(14)7-5-9/h4-
7H,3H2,1-2H3
InChl Key JSUXMRIOSHOTNY-UHFFFAOY SA-N[1]
MDL Number MFCDO08443675[1]

Synthesis Protocol: Adapted Hantzsch Thiazole
Synthesis

The synthesis of Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylate can be achieved
via the well-established Hantzsch thiazole synthesis. This method involves the condensation of
an a-haloketone with a thioamide. While a specific protocol for this exact compound is not
readily available in the cited literature, the following procedure is adapted from the synthesis of
structurally similar compounds.

Reaction Scheme:

4-Fluorothiobenzamide

Y Heat, Ethanol Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylate

Ethyl 2-chloroacetoacetate
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Caption: Plausible synthesis of Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylate.
Experimental Protocol:

o Reaction Setup: To a solution of 4-fluorothiobenzamide (1 equivalent) in a suitable solvent
such as ethanol, add ethyl 2-chloroacetoacetate (1 equivalent).

o Reaction Conditions: The reaction mixture is then heated to reflux and stirred for several
hours. The progress of the reaction should be monitored by an appropriate technique, such
as Thin Layer Chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent
is removed under reduced pressure. The resulting residue is then dissolved in an organic
solvent like ethyl acetate and washed with a saturated aqueous solution of sodium
bicarbonate and subsequently with brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is evaporated. The crude product can be purified by column chromatography on
silica gel to yield the pure Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylate.

Biological Activity and Potential Applications

While specific biological data for Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylate is
not extensively documented in publicly available literature, the thiazole scaffold is a well-
recognized pharmacophore present in numerous biologically active compounds. Derivatives of
2-aryl-thiazole have demonstrated a wide range of pharmacological activities, suggesting
potential avenues of research for this compound.

Thiazole-containing molecules have been reported to exhibit activities including:

» Antimicrobial and Antifungal Activity: Various substituted thiazoles have been synthesized
and evaluated for their efficacy against a range of bacterial and fungal strains.[3][4]

o Anticancer Activity: The thiazole nucleus is a key component of several anticancer agents.
The mechanism of action often involves the inhibition of specific kinases or other cellular
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signaling pathways crucial for cancer cell proliferation.[5]

 Antiviral Activity: Certain thiazole derivatives have shown promise as antiviral agents,
including activity against flaviviruses.[6]

e Enzyme Inhibition: Fluorinated thiazole derivatives have been investigated as inhibitors of
enzymes such as a-amylase, suggesting potential applications in the management of
diabetes.[1][7]

The presence of the 4-fluorophenyl group in the target molecule is significant, as fluorine
substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding
affinity, and other pharmacokinetic properties.[1][7]

Signaling Pathways and Experimental Workflows

Given the absence of specific studies on Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-
carboxylate, a definitive signaling pathway cannot be depicted. However, based on the
activities of related thiazole compounds, a hypothetical workflow for preliminary biological
screening can be proposed.

Experimental Workflow for Biological Screening:

l Synthesized Compound l

Primary Antimicrobial Screening Cytotoxicity Assay Enzyme Inhibition Assay
(e.g., MIC assay) (e.g., MTT on cancer cell lines) (e.g., Kinase or Amylase)

Identification of Biological 'Hit'

Target Identification & Pathway Analysis
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Caption: A generalized workflow for the initial biological evaluation of the title compound.

This workflow outlines a rational approach to elucidating the biological profile of Ethyl 2-(4-
Fluorophenyl)-4-methylthiazole-5-carboxylate, starting from broad screening assays to
more focused mechanistic studies upon the identification of a significant biological effect.
Researchers are encouraged to explore these avenues to unlock the therapeutic potential of
this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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